molecular formula C18H15FN4OS B2801553 N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide CAS No. 872702-21-1

N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide

Cat. No. B2801553
CAS RN: 872702-21-1
M. Wt: 354.4
InChI Key: HYGNNBHVUIFGCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. This compound is a thioacetamide derivative that has been synthesized through a specific method. The following paper will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide.

Scientific Research Applications

Antiallergic Agents

Research on N-(pyridin-4-yl)-(indol-3-yl)acetamides, which share a similar structural framework, revealed their potential as novel antiallergic compounds. One study outlined the synthesis of such compounds and evaluated their efficacy in inhibiting histamine release and cytokine production, indicating significant antiallergic potency without specifying the use and dosage details (Menciu et al., 1999).

Anti-Lung Cancer Activity

Another study explored the anticancer activity of fluoro-substituted compounds, demonstrating that these molecules show anticancer activity at low concentrations against lung, breast, and CNS cancer cell lines, hinting at their potential therapeutic applications (Hammam et al., 2005).

Analgesic Agents

The synthesis and pharmacological evaluation of (indol-3-yl)alkylamides, including derivatives with the 4-fluorobenzyl moiety, demonstrated promising analgesic properties. These compounds showed potent analgesic effects, indicating their relevance in pain management research (Fouchard et al., 2001).

Src Kinase Inhibition and Anticancer Activities

Compounds structurally related to N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide, such as thiazolyl N-benzyl-substituted acetamide derivatives, were synthesized and evaluated for Src kinase inhibitory and anticancer activities. This research highlights the potential of these compounds in cancer therapy, focusing on their mechanism of action and efficacy (Fallah-Tafti et al., 2011).

Photovoltaic Efficiency and Ligand-Protein Interactions

A study on bioactive benzothiazolinone acetamide analogs, including quantum mechanical studies and ligand-protein interactions, suggests their potential application in photovoltaic cells due to good light-harvesting efficiency. This research provides insight into the multifunctional use of these compounds, extending beyond therapeutic applications (Mary et al., 2020).

properties

IUPAC Name

N-[(4-fluorophenyl)methyl]-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15FN4OS/c19-15-3-1-13(2-4-15)11-21-17(24)12-25-18-6-5-16(22-23-18)14-7-9-20-10-8-14/h1-10H,11-12H2,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HYGNNBHVUIFGCA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CNC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15FN4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorobenzyl)-2-((6-(pyridin-4-yl)pyridazin-3-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.